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Compound of Interest

Compound Name:
6-Chloro-2,4-dibromo-3-

fluoroaniline

CAS No.: 1823495-88-0

Cat. No.: B2866502

Get Quote

Executive Summary
Immediate Action Required: 6-Chloro-2,4-dibromo-3-fluoroaniline is a poly-halogenated

aromatic amine.[1][2][3] It poses a dual threat: acute toxicity (methemoglobinemia via skin

absorption/inhalation) and environmental persistence.

Do NOT:

Do not dispose of down the drain (Strictly Prohibited).

Do not mix with non-halogenated solvents (e.g., Acetone, Methanol) unless necessary for

cleaning; this increases disposal costs significantly.

Do not mix with strong oxidizers (e.g., Nitric Acid), as this can trigger violent exothermic

reactions.

DO:
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Segregate into "Halogenated Organic" waste streams.

Use double-gloving (Nitrile + Laminate) during handling.

Incinerate only at facilities equipped with acid gas scrubbers (HF/HBr/HCl capture).

Hazard Identification & Chemical Profile
To dispose of this compound safely, you must understand its behavior in the waste stream.

Property Value/Description Operational Implication

Chemical Structure Poly-halogenated Aniline
High lipophilicity; rapidly

penetrates skin.

Physical State Solid (Crystalline)

Dust hazard; requires HEPA

vacuum or wet-wiping for

spills.

Key Hazards
Acute Tox.[1][2][3][4]

(Oral/Dermal/Inhal.), STOT-RE

Targets blood

(Methemoglobinemia) and

liver.

Combustion Byproducts HF, HBr, HCl, NOx

Critical: Standard incineration

without scrubbing releases

corrosive acid gases.

RCRA Status Likely Characteristic (Toxicity)

Must be treated as Hazardous

Waste (D000 series or State-

regulated).

Scientist's Note: The presence of Fluorine (F), Chlorine (Cl), and Bromine (Br) on the aniline

ring significantly increases the compound's stability and resistance to biodegradation. Standard

biological waste treatment is ineffective.
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Pre-Disposal Stabilization & Segregation
Effective disposal begins at the bench. Mixing this compound with the wrong stream endangers

waste handlers and violates EPA regulations.

The "Halogen Rule"
Because this molecule contains halogens, it must be segregated from non-halogenated waste.

Why? Non-halogenated solvents are often used for fuel blending (energy recovery).

Halogenated compounds cannot be used for fuel blending without expensive pretreatment

because they generate acid rain components (HF, HCl) upon combustion.

Compatibility Matrix
Incompatible: Strong Acids, Acid Chlorides, Acid Anhydrides, Strong Oxidizing Agents.

Compatible (for dissolution/cleaning): Dichloromethane (DCM), Chloroform.

Diagram: Waste Stream Decision Logic
The following logic ensures the compound reaches the correct incinerator.
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Waste Generation:
6-Chloro-2,4-dibromo-3-fluoroaniline

Is it Solid or Liquid?

Solid Waste Liquid/Solution

Container A:
Solid Hazardous Waste

(Toxic/Halogenated)

Double Bag & Tag

Is it dissolved in
a solvent?

Is the solvent
Halogenated (e.g., DCM)?

Yes

Container B:
Halogenated Solvent Waste

Yes (e.g., DCM)
Container C:

Non-Halogenated Solvent Waste
(Do NOT combine unless necessary)

No (e.g., Methanol)

*If mixed, entire
volume becomes

Halogenated Waste

Click to download full resolution via product page
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Figure 1: Decision matrix for segregating poly-halogenated aniline waste. Note that mixing

even a small amount of this compound into non-halogenated solvents reclassifies the entire

container as halogenated waste, increasing disposal costs.

Step-by-Step Disposal Protocol
Phase 1: Personal Protective Equipment (PPE)

Respiratory: Use a fume hood. If handling powder outside a hood, an N95 or P100 respirator

is mandatory.

Dermal:Double-gloving is required.

Inner Layer: Nitrile (4 mil).

Outer Layer: Silver Shield® (Laminate) or thick Nitrile (8 mil). Standard nitrile offers poor

protection against halogenated aromatics over long durations.

Eye: Chemical splash goggles.

Phase 2: Collection & Packaging
Select Container: Use HDPE (High-Density Polyethylene) or Glass containers. Avoid

standard LDPE wash bottles for long-term storage as halogenated amines can permeate

them.

Transfer:

Solids: Transfer directly into a wide-mouth jar. Do not sweep dust; use a damp paper towel

to capture residuals, then dispose of the towel in the same container.

Liquids: Pour into the "Halogenated Waste" carboy. Use a funnel to prevent drips.

Rinsing: Rinse the original flask 3x with a compatible solvent (e.g., Ethanol or DCM). Add

these rinsates to the waste container.

Phase 3: Labeling (The Self-Validating Step)
A proper label prevents downstream accidents. Your label must explicitly state:
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Full Chemical Name: 6-Chloro-2,4-dibromo-3-fluoroaniline.

Hazard Checkboxes: [x] Toxic [x] Irritant [x] Environmental Hazard.[2]

Constituents: List the solvent % and the aniline %.

Phase 4: Storage
Store in a Satellite Accumulation Area (SAA).

Keep container closed at all times except when adding waste.

Secondary containment (tray) is mandatory to capture leaks.

Emergency Procedures: Spill Management
If a spill occurs, speed and containment are vital to prevent facility contamination.

Spill Detected Assess Volume &
Location

Evacuate Lab
(If >100g or outside hood)Major Spill

Don PPE:
Double Gloves, Goggles,

Lab Coat

Minor Spill

Solid or Liquid?

Wet Wipe / Scoop
(Avoid Dust)Powder

Absorb with
Vermiculite/Sand

Solution Double Bag Waste
Label as Hazardous

Scrub Surface with
Soap & Water

Click to download full resolution via product page

Figure 2: Operational workflow for containing and cleaning spills of 6-Chloro-2,4-dibromo-3-
fluoroaniline.

Regulatory & Compliance (RCRA/EPA)[6]
While this specific isomer may not be individually listed on the EPA "P" or "U" lists, it is

regulated under the "Cradle-to-Grave" liability of RCRA.

Waste Classification:

If the waste fails TCLP (Toxicity Characteristic Leaching Procedure), it carries a D-code.[5]
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Due to the halogen content, it falls under Halogenated Organic Wastes.

Disposal Method (Ultimate Fate):

Incineration: Must be performed at a TSD (Treatment, Storage, and Disposal) facility

permitted for halogenated waste.

Requirement: The incinerator must operate at >1000°C with secondary combustion

chambers and scrubbers to neutralize the Hydrofluoric (HF), Hydrobromic (HBr), and

Hydrochloric (HCl) acids generated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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